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Compound of Interest

Compound Name: 1,5-dimethyl-1H-pyrazol-3-amine

Cat. No.: B1310917

An In-depth Technical Guide to the Safety and Handling of 1,5-dimethyl-1H-pyrazol-3-amine

This guide provides comprehensive safety and handling information for 1,5-dimethyl-1H-
pyrazol-3-amine (CAS No. 35100-92-6), intended for researchers, scientists, and
professionals in drug development. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment. This compound is primarily used as a key intermediate in the synthesis
of pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory
agents[1].

Hazard Identification and Classification

1,5-dimethyl-1H-pyrazol-3-amine is classified as hazardous. The primary routes of exposure
are ingestion, skin contact, and inhalation. The available safety data sheets (SDS) indicate that
the compound is harmful and requires careful handling to avoid adverse health effects.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if

Acute toxicity, Oral Category 4
swallowed[2]
o H312: Harmful in contact with
Acute toxicity, Dermal Category 4 )
skin[2]
Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled[2]
Skin irritation Category 2 H315: Causes skin irritation[3]

| Serious eye irritation | Category 2 | H319: Causes serious eye irritation[3] |
Signal Word:Warning[2][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 1,5-dimethyl-1H-pyrazol-3-amine

Property Value Source
CAS Number 35100-92-6 [11[2]
Molecular Formula CsHoN3 [1114]
Molecular Weight 111.15 g/mol [1][5]
Appearance Solid [6]
Melting Point 65-68°C [1]

| Boiling Point | 234.7°C at 760 mmHg [[1] |

Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize risk. This involves using the substance in
designated areas with appropriate engineering controls and following established protocols
from receipt to disposal.

Table 3: Handling and Storage Recommendations

Aspect Recommendation

Wear appropriate personal protective
equipment (PPE), including gloves, safety
goggles, and protective clothing[2]. Do

) not breathe dust. Do not get in eyes, on

Handling . . .

skin, or on clothing[2]. Use in a well-
ventilated area or under a chemical fume
hood[2]. Wash hands and exposed skin

thoroughly after handling[2].

| Storage | Keep container tightly sealed in a cool, well-ventilated area[2]. Recommended
storage temperature is 2-8°C[1][2]. Protect from light and moisture[1][7]. Store away from
incompatible materials and sources of ignition[2]. |

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for the safe handling of chemical
reagents like 1,5-dimethyl-1H-pyrazol-3-amine in a laboratory setting.
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Workflow for Safe Chemical Handling.

Exposure Control and Personal Protection

A multi-layered approach is necessary to control exposure, starting with engineering controls
and supplemented by administrative controls and personal protective equipment (PPE).

Hazard Management Approach

The logical process for mitigating risks associated with hazardous chemicals follows a well-
defined hierarchy of controls.
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Logical Relationship for Hazard Management.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type

Eye/Face Protection

Specification

Safety glasses with side-shields or
goggles[2].

Skin Protection

Protective gloves (e.g., nitrile rubber), and a lab
coat. Ensure gloves are inspected prior to use

and changed frequently[2].

Respiratory Protection

Not required under normal conditions with
adequate ventilation. If dust is generated, use a
NIOSH/MSHA approved respirator[8].

| General Hygiene | Do not eat, drink, or smoke when using this product. Wash hands before

breaks and immediately after handling the product[9]. |

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required.

Protocol for Accidental Exposure

Table 5: First Aid Measures

Exposure Route

Inhalation

First Aid Protocol

Move victim to fresh air. If not breathing,
give artificial respiration. Seek medical
attention if symptoms occur|2].

Skin Contact

Immediately wash with plenty of soap and water
and rinse thoroughly. Remove contaminated
clothing[2].

Eye Contact

Rinse opened eye for several minutes under
running water. If symptoms persist, consult a
doctor[2].
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| Ingestion | Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. If symptoms persist, consult a doctor[2]. |

Protocol for Spills and Releases

For accidental spills, ensure personal protection before cleanup. Do not discharge into drains
or rivers[2]. Absorb with inert material (e.g., sand, silica gel) and place in a suitable container
for disposal. Dispose of contaminated material as waste according to established protocols[2].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide[2].

o Specific Hazards: During combustion, the substance may emit irritant fumes and toxic gases
such as nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2)[8][9].

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective clothing[2].

Stability and Reactivity

e Chemical Stability: The compound is stable under normal, recommended storage
conditions[9].

Conditions to Avoid: Avoid exposure to direct sunlight, heat, and moisture, which may cause
degradation[2][7].

Incompatible Materials: Strong oxidizing agents, acids, and acid chlorides[8][9].

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and nitrogen oxides[8][9].

Hazardous Reactions: No hazardous polymerization is expected to occur[9].

Toxicological Information

The toxicological properties of 1,5-dimethyl-1H-pyrazol-3-amine have not been fully
investigated[9]. The available data classifies it as harmful if swallowed, in contact with skin, or if
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inhaled. It is also known to cause skin and serious eye irritation[2][3]. No data is available
regarding carcinogenicity, mutagenicity, or reproductive toxicity[2][8].

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. Waste generators must determine whether a discarded chemical is classified as
hazardous. Do not dispose of it via household waste or drains[2][8]. Contact a licensed
professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1310917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

